Cas no 1864015-11-1 ((3-methoxyoxan-4-yl)methanamine hydrochloride)

• Product Name: (3-methoxyoxan-4-yl)methanamine hydrochloride
• CAS No: 1864015-11-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD29034866
• CID: 4624993
• PubChem ID: 121552493
• Update Time: 2025-06-08

(3-methoxyoxan-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-methoxyoxan-4-yl)methanamine hydrochloride

• MDL： MFCD29034866
• Inchi： 1S/C7H15NO2.ClH/c1-9-7-5-10-3-2-6(7)4-8;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： DUCXYHXDPUFMHH-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1OC)N.Cl

Additional information on (3-methoxyoxan-4-yl)methanamine hydrochloride

Introduction to (3-methoxyoxan-4-yl)methanamine hydrochloride (CAS No. 1864015-11-1)

(3-methoxyoxan-4-yl)methanamine hydrochloride, identified by the CAS number 1864015-11-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of oxanthane derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of (3-methoxyoxan-4-yl)methanamine hydrochloride consists of a methanamine group attached to a substituted oxanthane ring. The presence of the methoxy group at the 3-position and the primary amine at the 4-position contributes to its unique chemical properties and reactivity. This structural motif is reminiscent of several natural products and pharmacologically active molecules, suggesting that it may exhibit similar biological functions.

In recent years, there has been a surge in research focused on oxanthane derivatives due to their potential as scaffolds for drug discovery. Studies have demonstrated that these compounds can interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. The amine functionality in (3-methoxyoxan-4-yl)methanamine hydrochloride provides a site for further chemical modifications, allowing for the synthesis of novel derivatives with enhanced bioactivity.

One of the most promising areas of research involving (3-methoxyoxan-4-yl)methanamine hydrochloride is its application in the development of central nervous system (CNS) drugs. Oxanthane derivatives have shown potential in treating neurological disorders by interacting with neurotransmitter systems. Preliminary studies suggest that this compound may have neuroprotective properties, making it a candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Additionally, the pharmaceutical industry has been exploring the use of oxanthane derivatives as anti-inflammatory agents. The unique structural features of these compounds allow them to inhibit inflammatory pathways, potentially offering new treatments for chronic inflammatory conditions. Research indicates that (3-methoxyoxan-4-yl)methanamine hydrochloride may modulate cytokine production and reduce inflammation-related symptoms, although more comprehensive studies are needed to validate these findings.

The synthesis of (3-methoxyoxan-4-yl)methanamine hydrochloride involves multi-step organic reactions, typically starting from readily available precursors. The process often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to scale up synthesis for industrial applications. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.

In terms of analytical characterization, (3-methoxyoxan-4-yl)methanamine hydrochloride can be thoroughly analyzed using various spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's structure and purity. High-performance liquid chromatography (HPLC) is commonly employed for purity assessment and quantification in pharmaceutical formulations.

The pharmacokinetic properties of (3-methoxyoxan-4-yl)methanamine hydrochloride are also subjects of interest in drug development. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing dosing regimens and predicting clinical efficacy. Preliminary data suggest that this compound exhibits moderate solubility and bioavailability, which are favorable characteristics for a potential therapeutic agent.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like (3-methoxyoxan-4-yl)methanamine hydrochloride. Rigorous testing in preclinical models is necessary before moving to human trials to ensure safety and efficacy. Collaborative efforts between academic researchers and industry professionals are crucial for advancing drug development while adhering to regulatory standards.

The future prospects for (3-methoxyoxan-4-yl)methanamine hydrochloride are promising, with ongoing research aimed at uncovering its full therapeutic potential. Innovations in computational chemistry and artificial intelligence are accelerating the discovery process by predicting novel interactions and optimizing molecular structures. These advancements hold the key to unlocking new treatments for various diseases.

In conclusion, (3-methoxyoxan-4-yl)methanamine hydrochloride (CAS No. 1864015-11-1) represents a significant compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery, particularly in treating neurological and inflammatory disorders. With continued research and development, this compound has the potential to contribute significantly to medical science.